(-)-syn-Benzo(g)chrysene-11,12-dihydrodiol-13,14-epoxide
(-)-syn-Benzo(g)chrysene-11,12-dihydrodiol-13,14-epoxide
Brand Name:
Vulcanchem
CAS No.:
132832-27-0
VCID:
VC21228126
InChI:
InChI=1S/C22H16O3/c23-19-16-10-9-15-13-7-2-1-5-11(13)12-6-3-4-8-14(12)17(15)18(16)21-22(25-21)20(19)24/h1-10,19-24H/t19-,20+,21+,22-/m1/s1
SMILES:
C1=CC=C2C(=C1)C3=C(C4=CC=CC=C24)C5=C(C=C3)C(C(C6C5O6)O)O
Molecular Formula:
C22H16O3
Molecular Weight:
328.4 g/mol
(-)-syn-Benzo(g)chrysene-11,12-dihydrodiol-13,14-epoxide
CAS No.: 132832-27-0
Cat. No.: VC21228126
Molecular Formula: C22H16O3
Molecular Weight: 328.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 132832-27-0 |
|---|---|
| Molecular Formula | C22H16O3 |
| Molecular Weight | 328.4 g/mol |
| IUPAC Name | (16S,18R,19S,20R)-17-oxahexacyclo[12.9.0.02,7.08,13.015,21.016,18]tricosa-1(14),2,4,6,8,10,12,15(21),22-nonaene-19,20-diol |
| Standard InChI | InChI=1S/C22H16O3/c23-19-16-10-9-15-13-7-2-1-5-11(13)12-6-3-4-8-14(12)17(15)18(16)21-22(25-21)20(19)24/h1-10,19-24H/t19-,20+,21+,22-/m1/s1 |
| Standard InChI Key | GZHHSQMUVHHNOY-CLAROIROSA-N |
| Isomeric SMILES | C1=CC=C2C(=C1)C3=C(C4=CC=CC=C24)C5=C(C=C3)[C@H]([C@@H]([C@@H]6[C@H]5O6)O)O |
| SMILES | C1=CC=C2C(=C1)C3=C(C4=CC=CC=C24)C5=C(C=C3)C(C(C6C5O6)O)O |
| Canonical SMILES | C1=CC=C2C(=C1)C3=C(C4=CC=CC=C24)C5=C(C=C3)C(C(C6C5O6)O)O |
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